Cas no 93969-07-4 (1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1))

1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1) structure
93969-07-4 structure
Product name:1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1)
CAS No:93969-07-4
MF:C17H24ClN3O2
MW:337.844363212585
CID:815192
PubChem ID:24845189

1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1)
    • N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-1H-pyrrole-3-carboxamide,hydrochloride
    • N-(2-Hydroxy-2-imino-1-phenylethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carboximidic acid--hydrogen chloride (1/1)
    • DTXSID90916803
    • 93969-07-4
    • 2,5-Dihydro-N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-1H-pyrrole-3-carboxamide HCl
    • 1H-Pyrrole-3-carboxamide, 2,5-dihydro-N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-, monohydrochloride
    • Inchi: InChI=1S/C17H23N3O2.ClH/c1-16(2)10-12(17(3,4)20-16)15(22)19-13(14(18)21)11-8-6-5-7-9-11;/h5-10,13,20H,1-4H3,(H2,18,21)(H,19,22);1H
    • InChI Key: HKOLDZOKXMCBTN-UHFFFAOYSA-N
    • SMILES: CC1(C=C(C(N1)(C)C)C(=O)NC(C2=CC=CC=C2)C(=O)N)C.Cl

Computed Properties

  • Exact Mass: 308.165541
  • Monoisotopic Mass: 308.165541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3

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